-3-[3-(trifluoromethyl)phenoxy]pyridin-2-yl]ethylidene})amine CAS No. 866132-28-7](/img/structure/B2383969.png)
(E)-[(4-chlorophenyl)methoxy]({1-[5-(trifluoromethyl)-3-[3-(trifluoromethyl)phenoxy]pyridin-2-yl]ethylidene})amine
Description
(E)-[(4-chlorophenyl)methoxy]({1-[5-(trifluoromethyl)-3-[3-(trifluoromethyl)phenoxy]pyridin-2-yl]ethylidene})amine is a useful research compound. Its molecular formula is C22H15ClF6N2O2 and its molecular weight is 488.81. The purity is usually 95%.
BenchChem offers high-quality (E)-[(4-chlorophenyl)methoxy]({1-[5-(trifluoromethyl)-3-[3-(trifluoromethyl)phenoxy]pyridin-2-yl]ethylidene})amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-[(4-chlorophenyl)methoxy]({1-[5-(trifluoromethyl)-3-[3-(trifluoromethyl)phenoxy]pyridin-2-yl]ethylidene})amine including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
1. Catalyst Development and Polymerization Studies
Several studies have explored the use of similar (imino)pyridine ligands for developing catalysts and polymerization processes. For instance, Nyamato, Ojwach, and Akerman (2015) synthesized various (imino)pyridine ligands, which when combined with palladium complexes, showed potential as selective ethylene dimerization catalysts (Nyamato, Ojwach, & Akerman, 2015). Additionally, Devaine-Pressing, Dawe, and Kozak (2015) investigated the copolymerization of cyclohexene oxide and carbon dioxide using chromium(III) amino-bis(phenolato) complexes, which include similar ligands (Devaine-Pressing, Dawe, & Kozak, 2015).
2. Structural and Spectroscopic Characterization
Research into the structural and spectroscopic properties of compounds closely related to (E)-(4-chlorophenyl)methoxyamine has been conducted. Adeleke and Omondi (2022) studied the crystal structure of a secondary amine derivative, providing insights into the structural characteristics of such compounds (Adeleke & Omondi, 2022).
3. Ligand Synthesis and Application in Metal Complexes
The synthesis and application of ligands structurally similar to (E)-(4-chlorophenyl)methoxyamine in metal complexes have been explored. For example, Liu (2013) detailed the preparation of imidazo[1,2-a]pyrimidine compounds, demonstrating the versatility of such ligands in synthesizing complex molecular structures (Liu, 2013).
properties
IUPAC Name |
(E)-N-[(4-chlorophenyl)methoxy]-1-[5-(trifluoromethyl)-3-[3-(trifluoromethyl)phenoxy]pyridin-2-yl]ethanimine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H15ClF6N2O2/c1-13(31-32-12-14-5-7-17(23)8-6-14)20-19(10-16(11-30-20)22(27,28)29)33-18-4-2-3-15(9-18)21(24,25)26/h2-11H,12H2,1H3/b31-13+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YFLKYMKXVZOENU-IURWMYGYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NOCC1=CC=C(C=C1)Cl)C2=C(C=C(C=N2)C(F)(F)F)OC3=CC=CC(=C3)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=N\OCC1=CC=C(C=C1)Cl)/C2=C(C=C(C=N2)C(F)(F)F)OC3=CC=CC(=C3)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H15ClF6N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
488.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-[(4-chlorophenyl)methoxy]({1-[5-(trifluoromethyl)-3-[3-(trifluoromethyl)phenoxy]pyridin-2-yl]ethylidene})amine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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